molecular formula C11H9Cl2I B8369489 1,4-Dichloro-2-(5-iodopent-1-ynyl)benzene

1,4-Dichloro-2-(5-iodopent-1-ynyl)benzene

Cat. No.: B8369489
M. Wt: 339.00 g/mol
InChI Key: BNPHXZAEXOFELH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4-Dichloro-2-(5-iodopent-1-ynyl)benzene is a useful research compound. Its molecular formula is C11H9Cl2I and its molecular weight is 339.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9Cl2I

Molecular Weight

339.00 g/mol

IUPAC Name

1,4-dichloro-2-(5-iodopent-1-ynyl)benzene

InChI

InChI=1S/C11H9Cl2I/c12-10-5-6-11(13)9(8-10)4-2-1-3-7-14/h5-6,8H,1,3,7H2

InChI Key

BNPHXZAEXOFELH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)C#CCCCI)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(2,5-Dichlorophenyl)pent-4-yn-1-ol (13.7 g, 59.8 mmol), triphenylphosphine (20.4 g, 77.8 mmol), and imidazole (5.71 g, 83.8 mmol) in a mixed solvent (100 ml acetonitrile-150 ml ether) was stirred under nitrogen at 0° C., and to this was slowly added iodine (21.3 g, 83.8 mmol). The solution was allowed to warm to room temperature and stirring was continued for 18 hours. This was chromatographed on silica gel with hexane to give the title compound (14.7 g, 72%), MS m/z 337.9 (M−H calcd. for C11H9Cl2I=338.0).
Quantity
13.7 g
Type
reactant
Reaction Step One
Quantity
20.4 g
Type
reactant
Reaction Step One
Quantity
5.71 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
21.3 g
Type
reactant
Reaction Step Two
Yield
72%

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